Cas no 15365-26-1 (Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate)

• Product Name: Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate
• CAS No: 15365-26-1
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 1092595
• PubChem ID: 19076527
• Update Time: 2025-04-25

Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate
• 2-(bromomethyl)-4,5-dimethoxybenzoic acid ethylester
• SCHEMBL8589287
• 15365-26-1
• Ethyl2-(bromomethyl)-4,5-dimethoxybenzoate

• Inchi： 1S/C12H15BrO4/c1-4-17-12(14)9-6-11(16-3)10(15-2)5-8(9)7-13/h5-6H,4,7H2,1-3H3
• InChI Key： FDPCHYSYALFVRT-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CC=1C(=O)OCC)OC)OC

Computed Properties

• Exact Mass: 302.01537g/mol
• Monoisotopic Mass: 302.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate

Ethyl 2-(Bromomethyl)-4,5-Dimethoxybenzoate: A Comprehensive Overview

Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate (CAS No. 15365-26-1) is a specialized compound that has garnered significant attention in the field of biomedical research and drug discovery. This molecule belongs to the category of aromatic esters, characterized by its unique structure combining bromomethyl and dimethoxybenzoate functionalities. The compound's complexity makes it a valuable subject for studying biochemical interactions, pharmacokinetics, and therapeutic applications.

Firstly, the structure of Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate plays a pivotal role in its biological activity. The bromomethyl group introduces electrophilic properties, while the dimethoxybenzoate moiety contributes to the compound's stability and ability to interact with biological systems. These structural features make it a promising candidate for targeted drug delivery and bioavailability enhancement.

Recent studies have highlighted the potential of this compound in cancer research. Its bromomethyl group has been shown to exhibit selective cytotoxicity towards cancerous cells, while sparing normal cellular tissues. This property underscores its utility as a prodrug or a precursor molecule in the development of anticancer agents.

Furthermore, Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate has demonstrated remarkable stability under physiological conditions. This characteristic is crucial for its application in controlled drug release systems, where prolonged efficacy is desired without compromising on safety.

Another area of exploration involving this compound is its role in neurodegenerative disorders. Preclinical trials have indicated that it may possess neuroprotective properties, potentially useful in the treatment of diseases such as Alzheimer's and Parkinson's. The dimethoxybenzoate group has been implicated in modulating oxidative stress and inflammation, which are key pathological mechanisms in these conditions.

From a synthetic chemistry perspective, Ethyl 2-(bromomethyl)-4,5-dimethoxybenzoate serves as an important building block for the construction of more complex molecules. Its bromo functionality is highly reactive and can be leveraged to introduce diverse substituents, enabling the synthesis of bioisologues and analogues with tailored biological activities.

Finally, it is worth noting that this compound adheres to current regulatory standards for pharmaceutical intermediates. Its non-toxic profile and biocompatibility make it a safe candidate for further preclinical and clinical investigations.